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Compound of Interest

Compound Name: tert-Butyl carbazate

Cat. No.: B045769

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of tert-butyl carbazate, a versatile reagent widely employed in organic synthesis,
particularly in the pharmaceutical and agrochemical industries. This document summarizes key
guantitative data, details relevant experimental methodologies, and presents visual workflows
for its synthesis and key reactions.

Chemical Identity and Structure

Tert-butyl carbazate, also known as Boc-hydrazine, is a carbamate derivative of hydrazine.
The presence of the tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms
modulates its reactivity, making it a crucial building block in the synthesis of a wide array of
complex molecules.

IUPAC Name: tert-butyl N-aminocarbamate

CAS Number: 870-46-2[1][2]

Molecular Formula: CsH12N202[1][2]

Molecular Weight: 132.16 g/mol [3][4]
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e Chemical Structure:

Physicochemical Properties

The following table summarizes the key physicochemical properties of tert-butyl carbazate,

compiled from various sources.

Property Value

Source(s)

White to off-white or pale
Appearance yellow crystalline solid or
lumps.[2][3][5]

[2](3]15]

Melting Point 39-42 °C (lit.)

[2]6]1[7]

Boiling Point 63-65 °C at 0.1 mmHg (lit.)

[2]6]1[7]

Soluble in organic solvents

such as ethanol, methanol,

Solubility and acetone. Limited solubility LHi2le]
in water.[1][2][6]

Density 1.02 g/mL at 25 °C (lit.) [2]

pKa 10.74 + 0.20 (Predicted) [3][6]

Flash Point 92.994 °C /197 °F [2][6]

Refractive Index n20/D 1.4496 (lit.) (estimate) [2]

Vapor Pressure 0.024 mmHg at 25 °C [2]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of tert-butyl carbazate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
e 1H NMR (300 MHz, CDCls): 8 6.73 (s, 1H), 3.83 (s, 2H), 1.46 (s, 9H).[8]

« 13C NMR (75 MHz, CDCls): & 158.2, 80.1, 28.2.[8]
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Infrared (IR) Spectroscopy

Infrared spectra of tert-butyl carbazate show characteristic absorption bands corresponding to
its functional groups. While specific peak values can vary slightly based on the sampling
method (e.g., KBr pellet, Nujol mull, thin film), the key vibrational modes are consistently
observed.

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of tert-butyl carbazate. The
fragmentation pattern can provide further structural information.

Experimental Protocols

This section outlines general experimental methodologies for determining the key
physicochemical properties of organic compounds like tert-butyl carbazate.

Synthesis of tert-Butyl Carbazate

A common method for the synthesis of tert-butyl carbazate involves the reaction of di-tert-
butyl dicarbonate with hydrazine hydrate.

Procedure:

Dissolve hydrazine hydrate in isopropanol and cool the solution to 0 °C.

e Add a solution of di-tert-butyl dicarbonate in isopropanol dropwise to the cooled hydrazine
hydrate solution.

« Stir the reaction mixture at 0 °C for 2 hours.
» Remove the solvent under reduced pressure using a rotary evaporator.

¢ Dissolve the residue in dichloromethane (DCM) and dry the solution over anhydrous
magnesium sulfate.

« Filter the solution to remove the drying agent.
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 Remove the DCM by rotary evaporation to yield tert-butyl carbazate as a white semi-solid.

[6]

Melting Point Determination

The melting point of tert-butyl carbazate can be determined using a standard melting point
apparatus.

Procedure:

o Ensure the tert-butyl carbazate sample is dry and finely powdered.

e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 10-15 °C below the expected melting
point.

e Then, decrease the heating rate to 1-2 °C per minute.

» Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting). This
range is the melting point.

Boiling Point Determination

The boiling point of tert-butyl carbazate is determined under reduced pressure to prevent
decomposition.

Procedure (Micro-scale):
e Place a small amount of tert-butyl carbazate into a small test tube.
 Invert a capillary tube (sealed at one end) and place it, open-end down, into the liquid.

o Attach the test tube to a thermometer and place the assembly in a heating bath (e.g., an oll
bath).
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Heat the bath gradually. A stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Solubility Determination

A general procedure to determine the solubility of tert-butyl carbazate in various solvents.
Procedure:

e Add a known volume of the desired solvent to a vial at a constant temperature.

e Add a small, weighed amount of tert-butyl carbazate to the solvent.

 Stir or agitate the mixture until the solid is completely dissolved.

o Continue adding small, weighed portions of the solute until a saturated solution is formed
(i.e., a small amount of undissolved solid remains).

o The total weight of the dissolved solute in the known volume of solvent gives the solubility at
that temperature.

NMR Spectroscopy

Procedure for tH and 3C NMR:

Dissolve a small amount of tert-butyl carbazate (typically 5-10 mg) in a deuterated solvent
(e.g., CDCIs) in an NMR tube.

Place the NMR tube in the spectrometer.

Acquire the *H spectrum, followed by the 3C spectrum.

Process the spectra to determine chemical shifts (8) and coupling constants (J).
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IR Spectroscopy

Procedure (KBr Pellet Method):

Grind a small amount of dry tert-butyl carbazate with spectroscopic grade potassium
bromide (KBr) in a mortar and pestle.

Place the mixture into a pellet press and apply pressure to form a thin, transparent pellet.

Place the pellet in the sample holder of the IR spectrometer.

Record the infrared spectrum.

Mass Spectrometry

Procedure (Electron lonization - EI):

 Introduce a small amount of the tert-butyl carbazate sample into the mass spectrometer,
typically via a direct insertion probe or after separation by gas chromatography.

e The sample is vaporized and then ionized by a beam of electrons.
e The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).
o A detector records the abundance of each ion, generating a mass spectrum.

Key Reactions and Workflows

Tert-butyl carbazate is a key intermediate in several important synthetic transformations.

Synthesis of tert-Butyl Carbazate

The synthesis of tert-butyl carbazate from di-tert-butyl dicarbonate and hydrazine hydrate is a
fundamental laboratory preparation.
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Caption: Synthesis of tert-butyl carbazate.

Use in the Synthesis of tert-Butyl Azidoformate

Tert-butyl carbazate is a precursor for the synthesis of tert-butyl azidoformate, a useful
reagent for the introduction of the Boc protecting group.
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Caption: Synthesis of tert-butyl azidoformate.

Formation of Hydrazones

Tert-butyl carbazate reacts with aldehydes and ketones to form N-Boc-hydrazones, which are
stable intermediates in various synthetic pathways.

tert-Butyl carbazate

Aldehyde or Ketone Reaction

N-Boc-hydrazone

Acid catalyst

Click to download full resolution via product page
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Caption: Formation of N-Boc-hydrazones.

Safety and Handling

Tert-butyl carbazate is a flammable solid and may be harmful if swallowed or in contact with
skin. It is important to handle this chemical with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. It should be stored in a cool, dry, and
well-ventilated area away from incompatible substances such as strong oxidizing agents.

Conclusion

Tert-butyl carbazate is a cornerstone reagent in modern organic synthesis, offering a unique
combination of reactivity and stability. A thorough understanding of its physicochemical
properties, as detailed in this guide, is essential for its effective and safe use in research,
development, and manufacturing. The provided data and experimental outlines serve as a
valuable resource for scientists and professionals in the chemical and pharmaceutical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045769#physicochemical-properties-of-tert-butyl-
carbazate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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